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Compound of Interest

Compound Name: 2-Fluorophenetole

Cat. No.: B1584092

An In-depth Technical Guide to 2-Fluorophenetole for Researchers and Drug Development
Professionals

Compound Profile: 2-Fluorophenetole

2-Fluorophenetole, systematically named 1-ethoxy-2-fluorobenzene, is an aromatic ether
distinguished by the presence of a fluorine atom ortho to the ethoxy group on the benzene ring.
[1] This substitution pattern imparts unique physicochemical properties that are highly valuable
in the synthesis of complex organic molecules.

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern
medicinal chemistry.[2] Fluorine's high electronegativity and small atomic radius can
significantly modulate a molecule's metabolic stability, lipophilicity, binding affinity to biological
targets, and pKa, making fluorinated intermediates like 2-Fluorophenetole sought-after
precursors for novel pharmaceuticals and agrochemicals.[2]

Key Chemical Properties:

CAS Number: 451-80-9[1][3][4][5]

Molecular Formula: CsHoFO[1][3][4][5]

Molecular Weight: 140.16 g/mol [1][3]

Synonyms: 1-Ethoxy-2-fluorobenzene, o-Fluorophenetole[1][3]
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Commercial Availability and Sourcing

2-Fluorophenetole is available from a range of specialty chemical suppliers, catering to both
research and development (R&D) and industrial-scale needs. When sourcing this intermediate,
it is crucial for researchers and procurement managers to consider purity, available quantities,
and the supplier's ability to provide comprehensive documentation, such as a Certificate of
Analysis (CoA).

Below is a summary of representative suppliers for 2-Fluorophenetole:

] . Available
Supplier Product Number Purity .
Quantities
) ) ) ) ) Gram to kilogram
Sigma-Aldrich Varies by region Typically 298%

scale

Gram to kilogram
Aromsyn Co., Ltd. AS02636 > 97% scale (custom
synthesis available)[3]

SynQuest Gram to kilogram
_ 2607-3-42 98%
Laboratories scale[5]

Note: Availability and product specifications are subject to change. It is recommended to
consult directly with suppliers for the most current information.

Synthesis of 2-Fluorophenetole: A Methodological
Overview

The most direct and widely employed method for synthesizing 2-Fluorophenetole is the
Williamson ether synthesis. This robust Sn2 reaction provides a reliable pathway for forming the
ether linkage by reacting an alkoxide with a suitable alkyl halide.[6][7][8][9]

The Williamson Ether Synthesis Approach

In this context, the synthesis involves the deprotonation of 2-fluorophenol to form the
corresponding 2-fluorophenoxide ion. This nucleophilic phenoxide then attacks an ethylating
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agent, such as ethyl bromide or ethyl iodide, to yield 2-Fluorophenetole. The reaction is
favored by using a primary alkyl halide to minimize competing elimination reactions.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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